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Compound of Interest

Compound Name: Sodium thiosulfate

Cat. No.: B1681904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and structural analysis of sodium
thiosulfate (Na₂S₂O₃), a compound of significant interest in various scientific and

pharmaceutical applications. The document details common synthetic routes, including

laboratory and industrial-scale processes, and explores the intricacies of its molecular structure

through crystallographic and spectroscopic techniques.

Synthesis of Sodium Thiosulfate
Sodium thiosulfate is primarily synthesized through the reaction of a sulfur source with a

sodium salt. The most common laboratory and industrial methods involve the use of sodium

sulfite or sodium hydroxide.

Laboratory Synthesis Methods
Two primary methods are prevalent in a laboratory setting: the reaction of sodium sulfite with

sulfur and the reaction of sodium hydroxide with sulfur.

1.1.1. Reaction of Sodium Sulfite with Sulfur

This is a widely used and reliable method for producing sodium thiosulfate pentahydrate

(Na₂S₂O₃·5H₂O). The reaction proceeds by heating an aqueous solution of sodium sulfite with

elemental sulfur.[1]
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Chemical Equation: Na₂SO₃ + S → Na₂S₂O₃

1.1.2. Reaction of Sodium hydroxide with Sulfur

An alternative laboratory synthesis involves boiling elemental sulfur in an aqueous solution of

sodium hydroxide. This reaction produces sodium thiosulfate and sodium sulfide.[2][3]

Chemical Equation: 6NaOH + 4S → 2Na₂S + Na₂S₂O₃ + 3H₂O

Industrial Production Methods
On an industrial scale, sodium thiosulfate is often produced from waste streams of other

chemical processes or through the reaction of soda ash and sulfur dioxide.

1.2.1. From Soda Ash and Sulfur Dioxide

In this process, a solution of soda ash (sodium carbonate) is treated with sulfur dioxide to form

sodium sulfite, which then reacts with sulfur to produce sodium thiosulfate.[4][5][6]

1.2.2. From Sodium Sulfide Waste Streams

Sodium thiosulfate can be synthesized from the liquid waste generated in the manufacture of

sulfur dyes, which contains sodium sulfide.[5]

Quantitative Data for Synthesis
The following table summarizes the key quantitative parameters for the laboratory synthesis of

sodium thiosulfate pentahydrate.
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Parameter
Sodium Sulfite + Sulfur
Method

Sodium Hydroxide + Sulfur
Method

Reactants
Sodium Sulfite (Na₂SO₃),

Sulfur (S)

Sodium Hydroxide (NaOH),

Sulfur (S)

Solvent Water Water

Temperature Boiling (near 100 °C) Boiling (near 100 °C)

Reaction Time 1 - 1.5 hours 30 minutes

Key Steps

Dissolving Na₂SO₃, adding S,

boiling, filtration, concentration,

crystallization

Dissolving NaOH, adding S,

boiling, filtration, evaporation,

crystallization

Purification Recrystallization Fractional crystallization

Synthesis Pathway Diagram
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Sodium Sulfite Method

Sodium Hydroxide Method
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(Na₂SO₃)

Boiling
(1-1.5h)Sulfur (S)

Water (H₂O)

Filtration Concentration &
Crystallization

Sodium Thiosulfate
(Na₂S₂O₃·5H₂O)

Sodium Hydroxide
(NaOH)

Boiling
(30 min)Sulfur (S)

Water (H₂O)

Filtration Evaporation &
Crystallization

Sodium Thiosulfate
(Na₂S₂O₃·5H₂O)

Click to download full resolution via product page

Caption: Laboratory synthesis pathways for sodium thiosulfate pentahydrate.

Structural Analysis of Sodium Thiosulfate
The structural properties of sodium thiosulfate have been extensively studied, primarily

through X-ray crystallography and various spectroscopic methods.
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Crystal Structure
Sodium thiosulfate typically crystallizes as a pentahydrate (Na₂S₂O₃·5H₂O) or a dihydrate

(Na₂S₂O₃·2H₂O). The thiosulfate anion (S₂O₃²⁻) has a tetrahedral geometry. In the solid state,

the sodium cations are coordinated by the thiosulfate anions and water molecules.[4] The

crystal structure is stabilized by a network of hydrogen bonds between the water molecules

and the thiosulfate anions.[4]

Bond Lengths and Angles
X-ray diffraction studies have provided precise measurements of the bond lengths and angles

within the thiosulfate anion.

Parameter Value (Dihydrate at 100K)

S-S Bond Length 2.0047(2) Å and 2.0078(2) Å

S-O Bond Length 1.4722(4) Å to 1.4841(4) Å

Average O-S-O Angle 110.30°

Average S-S-O Angle 108.63°

Data sourced from a study on sodium thiosulfate dihydrate.

Experimental Protocols for Structural Analysis
2.3.1. Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive method for determining the precise three-

dimensional arrangement of atoms in a crystalline solid.

Experimental Protocol:

Crystal Growth and Selection: High-quality single crystals of sodium thiosulfate are grown,

often by slow evaporation of an aqueous solution. A suitable crystal (ideally 0.1-0.3 mm in all

dimensions) is selected under a microscope.
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Mounting: The selected crystal is mounted on a goniometer head, often using a

cryoprotectant oil, and cooled to a low temperature (e.g., 100 K or 200 K) to minimize

thermal vibrations.[4]

Data Collection: The crystal is placed in an X-ray diffractometer. Monochromatic X-ray

radiation (e.g., Mo Kα or Cu Kα) is directed at the crystal.[1] The crystal is rotated, and the

diffraction pattern is recorded by a detector (e.g., a CCD or CMOS detector). A full sphere or

hemisphere of data is collected by performing a series of scans (e.g., ω-scans) over a range

of 2θ angles.[1][5]

Data Reduction: The raw diffraction data is processed to correct for various factors, including

background scattering, Lorentz factor, and polarization. Absorption corrections are also

applied.

Structure Solution and Refinement: The processed data is used to solve the crystal structure,

often using direct methods or Patterson methods. The initial structural model is then refined

using least-squares methods to obtain the final atomic coordinates, bond lengths, and bond

angles. Software such as SHELXS, SHELXL, or Olex2 are commonly used for this purpose.

[1]

2.3.2. Raman Spectroscopy

Raman spectroscopy is a non-destructive technique that provides information about the

vibrational modes of molecules, offering a fingerprint of the compound's structure.

Experimental Protocol:

Sample Preparation: A solid sample of sodium thiosulfate can be analyzed as a crystalline

powder or a pressed pellet. Aqueous solutions can also be analyzed directly.

Instrumentation: A Raman spectrometer equipped with a laser source (e.g., Nd:YAG laser at

1064 nm) is used.

Data Acquisition: The laser beam is focused onto the sample. The scattered light is collected

and passed through a filter to remove the intense Rayleigh scattering. The remaining Raman

scattered light is dispersed by a grating and detected.
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Spectrum Analysis: The resulting Raman spectrum shows peaks corresponding to the

different vibrational modes of the thiosulfate ion. These peaks can be assigned to specific

bond stretching and bending vibrations.

Structural Analysis Workflow

Single-Crystal X-ray Diffraction Raman Spectroscopy

Start: Crystalline Sodium Thiosulfate

Crystal Mounting & Cooling Sample Preparation
(Solid or Solution)

X-ray Data Collection

Data Reduction & Correction

Structure Solution & Refinement

Bond Lengths, Bond Angles,
Crystal System

Laser Excitation

Raman Scattering Collection

Spectrum Acquisition & Analysis

Vibrational Modes,
Functional Group Identification
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Caption: Workflow for the structural analysis of sodium thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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